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Compound of Interest

Compound Name: MRS3558

Cat. No.: B1250415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
MRS3558 is a synthetic compound identified as an antagonist for the P2Y6 receptor, a G

protein-coupled receptor involved in various physiological and pathological processes,

including inflammation and neurotransmission. Successful utilization of MRS3558 in in vitro cell

culture experiments is critically dependent on proper dissolution and storage to ensure its

stability and bioavailability. This document provides detailed protocols for the dissolution and

storage of MRS3558, along with essential safety precautions and a summary of its known

properties.

Chemical and Physical Properties of MRS3558
A comprehensive understanding of the physicochemical properties of MRS3558 is essential for

its effective application in research. Key data is summarized in the table below.
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Property Value Source

CAS Number 793695-40-6 [1]

Molecular Formula C₂₀H₂₀Cl₂N₆O₃ [1]

Molecular Weight 463.32 g/mol [1]

Solubility Data not available [1]

Purity
≥98% (as specified by most

suppliers)
N/A

Recommended Dissolution Protocol
Due to the lack of specific solubility data for MRS3558, a generalized protocol for dissolving

poorly water-soluble compounds for cell culture is recommended. Dimethyl sulfoxide (DMSO) is

the solvent of choice due to its broad dissolving power and compatibility with most cell culture

systems at low concentrations.

Materials:

MRS3558 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, high-purity water or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Protocol:

Preparation of a High-Concentration Stock Solution:

Aseptically weigh a small, precise amount of MRS3558 powder (e.g., 1 mg) in a sterile

microcentrifuge tube.
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Add a minimal volume of sterile DMSO to achieve a high-concentration stock solution

(e.g., 10 mM). To calculate the required volume of DMSO for a 10 mM stock solution from

1 mg of MRS3558 (MW: 463.32 g/mol ):

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (µL) = ((0.001 g / 463.32 g/mol ) / 0.01 mol/L) * 1,000,000 µL/L ≈ 215.8 µL

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, brief sonication (5-10 minutes) in a water bath

sonicator may be applied. Visually inspect the solution to ensure no particulate matter

remains.

Preparation of Working Solutions:

Prepare intermediate dilutions of the high-concentration stock solution in sterile DMSO if

necessary.

For cell culture experiments, dilute the DMSO stock solution into pre-warmed cell culture

medium to the desired final concentration. Crucially, the final concentration of DMSO in the

cell culture medium should be kept to a minimum, typically below 0.5%, as higher

concentrations can be toxic to cells.

It is recommended to perform a dose-response experiment to determine the optimal

concentration of MRS3558 and the maximum tolerated DMSO concentration for your

specific cell line.

Storage and Stability
Proper storage is vital to maintain the integrity and activity of MRS3558.
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Condition Recommendation

Solid Compound
Store at -20°C in a tightly sealed container,

protected from light and moisture.

DMSO Stock Solution

Aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw

cycles. Store at -20°C or -80°C. When stored

correctly, DMSO stock solutions are generally

stable for several months.

Aqueous Working Solutions

It is strongly recommended to prepare fresh

aqueous working solutions from the DMSO

stock immediately before each experiment.

Avoid storing MRS3558 in aqueous solutions for

extended periods, as it may be prone to

hydrolysis or precipitation.

Safety Precautions
As with any chemical reagent, appropriate safety measures should be followed when handling

MRS3558.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation

of dust.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for complete safety information.[1]

Signaling Pathway and Experimental Workflow
MRS3558 is an antagonist of the P2Y6 receptor. The activation of the P2Y6 receptor by its

endogenous ligand, uridine diphosphate (UDP), typically leads to the activation of

phospholipase C (PLC) and subsequent downstream signaling cascades.
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Caption: P2Y6 Receptor Signaling Pathway and Inhibition by MRS3558.

The following diagram illustrates the general workflow for preparing and using MRS3558 in a

typical cell culture experiment.
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Caption: Experimental Workflow for MRS3558 Application in Cell Culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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